5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[(2,4-dimethoxy-3-methylphenyl)methylidene]-3-[(2-fluorophenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C20H19FN2O4/c1-12-17(26-2)9-8-13(18(12)27-3)10-16-19(24)23(20(25)22-16)11-14-6-4-5-7-15(14)21/h4-10H,11H2,1-3H3,(H,22,25)/b16-10+
• InChI Key: SEBFMDMIDLUVJT-MHWRWJLKSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)C=C2C(=O)N(C(=O)N2)CC3=CC=CC=C3F)OC
• Isomeric SMILES: CC1=C(C=CC(=C1OC)/C=C/2\C(=O)N(C(=O)N2)CC3=CC=CC=C3F)OC
• Molecular Formula: C20H19FN2O4
• Molecular Weight: 370.4 g/mol

Description

5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione, also known as DMFIB, is a small molecule inhibitor that has been studied extensively for its potential use in various scientific applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising tool for research in multiple fields.

Mechanism of Action

5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione works by binding to the active site of its target enzyme or protein, thereby preventing it from carrying out its normal function. This inhibition can lead to changes in cellular processes, such as cell cycle progression or gene expression, depending on the specific target of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione.
Biochemical and Physiological Effects:
5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione has been shown to have a wide range of effects on cellular processes, including inhibition of cell cycle progression, induction of apoptosis, and modulation of gene expression. These effects make 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione a promising tool for studying various aspects of cellular biology and disease.

Advantages and Limitations for Lab Experiments

One advantage of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione is its specificity for certain enzymes and proteins, allowing researchers to selectively target these molecules in their experiments. However, one limitation of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione is its potential for off-target effects, which can complicate interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione. One area of interest is the development of new analogs of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione with improved specificity and potency for its target enzymes and proteins. Another direction is the use of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione in combination with other drugs or therapies to enhance their efficacy or reduce side effects. Additionally, 5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione may have potential applications in the treatment of various diseases, such as cancer or neurodegenerative disorders, and further research is needed to explore these possibilities.

Scientific Research Applications

5-(2,4-dimethoxy-3-methylbenzylidene)-3-(2-fluorobenzyl)-2,4-imidazolidinedione has been studied for its potential use as an inhibitor of various enzymes and proteins, including cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These enzymes and proteins play important roles in cell division, gene expression, and other cellular processes, making them important targets for drug development and scientific research.